Cas no 1823912-25-9 (3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide)
3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide
-
- MDL: MFCD26938485
- Inchi: 1S/C4H5BrN4O/c1-9-3(2(6)10)7-4(5)8-9/h1H3,(H2,6,10)
- InChI Key: QQYCPXHDSUMPTG-UHFFFAOYSA-N
- SMILES: BrC1N=C(C(N)=O)N(C)N=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 152
- XLogP3: 0.2
- Topological Polar Surface Area: 73.8
3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB568737-250mg |
3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide, 95%; . |
1823912-25-9 | 95% | 250mg |
€231.70 | 2025-04-20 | |
| abcr | AB568737-1g |
3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide, 95%; . |
1823912-25-9 | 95% | 1g |
€385.20 | 2025-04-20 | |
| abcr | AB568737-250 mg |
3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide, 95%; . |
1823912-25-9 | 95% | 250MG |
€341.40 | 2023-04-13 | |
| abcr | AB568737-1 g |
3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide, 95%; . |
1823912-25-9 | 95% | 1g |
€565.00 | 2023-04-13 |
3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide
Comprehensive Overview of 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide (CAS No. 1823912-25-9)
3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide (CAS No. 1823912-25-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This triazole derivative is characterized by its unique molecular structure, featuring a bromine substitution at the 3-position and a carboxamide functional group at the 5-position. Its 1,2,4-triazole core is a privileged scaffold in medicinal chemistry, often associated with bioactivity and metabolic stability. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.
The compound's CAS number 1823912-25-9 serves as a unique identifier in chemical databases, facilitating precise tracking in patent literature and regulatory submissions. Recent studies highlight its utility in structure-activity relationship (SAR) studies, where the bromo substituent plays a critical role in modulating electronic properties and binding affinity. With the growing demand for small-molecule therapeutics, this 1,2,4-triazole derivative has emerged as a key intermediate in synthetic routes targeting cancer and inflammatory diseases.
From a synthetic chemistry perspective, 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide exemplifies modern trends in green chemistry applications. Its efficient multi-step synthesis often employs catalytic methods to minimize waste, aligning with industry priorities for sustainable manufacturing. Analytical techniques like HPLC and NMR are routinely used to verify its high purity (>98%), a critical parameter for preclinical studies.
The compound's stability under physiological conditions makes it particularly valuable for drug metabolism research. Recent publications have investigated its cytochrome P450 interactions, addressing a common search query about ADME properties of halogenated heterocycles. These studies are crucial for predicting in vivo behavior of potential drug candidates derived from this scaffold.
In material science, the 1,2,4-triazole moiety of 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide demonstrates interesting coordination chemistry with transition metals. This property is being explored for designing functional materials, responding to growing interest in metal-organic frameworks (MOFs) for energy storage applications. The compound's electron-withdrawing bromine atom enhances its utility in cross-coupling reactions, a frequent topic in organic synthesis forums.
Quality control protocols for CAS 1823912-25-9 typically involve rigorous spectroscopic characterization and chiral purity assessment when applicable. The pharmaceutical industry's shift toward enantiomerically pure compounds has increased scrutiny of such parameters. Regulatory compliance with ICH guidelines ensures batch-to-batch consistency for research use.
Emerging applications include its use as a proteolysis-targeting chimera (PROTAC) component, addressing the popular search term "degrader technology." The compound's ability to serve as a ligand in E3 ubiquitin ligase recruitment makes it valuable in this cutting-edge therapeutic modality. Computational chemistry studies frequently model its molecular docking behavior to predict protein-binding interactions.
Storage recommendations for 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide emphasize protection from moisture and light, with optimal stability observed at -20°C under argon atmosphere. These handling procedures align with best practices for sensitive reagents, a common concern among laboratory technicians searching for compound storage guidelines.
The compound's patent landscape reveals growing intellectual property activity, particularly in bioconjugation techniques. Recent filings describe its use in creating antibody-drug conjugates (ADCs), responding to market demand for targeted cancer therapies. This application leverages the carboxamide group for stable linker attachment while maintaining payload potency.
Environmental fate studies of 1823912-25-9 indicate moderate biodegradability, with particular attention to brominated byproducts during wastewater treatment. These findings address ecological concerns frequently raised in green chemistry discussions, providing data for environmental risk assessments required by REACH regulations.
Future research directions may explore the compound's potential in covalent inhibitor design, capitalizing on the electrophilic bromine for irreversible target engagement. Such applications align with trending searches about warhead chemistry in drug discovery. The versatility of 3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide ensures its continued relevance across multiple scientific disciplines.
1823912-25-9 (3-Bromo-1-methyl-1H-1,2,4-triazole-5-carboxamide) Related Products
- 1674389-91-3(3-Bromo-1-(methoxymethyl)-1H-1,2,4-triazole-5-carboxamide)
- 1823348-87-3(5-bromo-1-methyl-1H-1,2,4-triazole-3-carboxamide)
- 1782505-81-0([(3-bromo-1-methyl-1H-1,2,4-triazol-5-yl)methyl](methyl)amine)
- 1352925-81-5(3-bromo-1-ethyl-1H-1,2,4-triazole-5-carbaldehyde)
- 1779744-88-5((3-bromo-1-methyl-1H-1,2,4-triazol-5-yl)methanamine)
- 106535-35-7(2-methyl-2H-1,2,4-triazole-3-carboxamide)
- 1262197-89-6(3-bromo-1-methyl-1H-1,2,4-triazole-5-carbaldehyde)
- 2743825-86-5(2-bromo-6,7-dihydro-[1,2,4]triazolo[1,5-a]pyrazin-8(5H)-one)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)